3-Bromo-4-ethoxy-5-methoxybenzonitrile

• IUPAC Name: 3-bromo-4-ethoxy-5-methoxybenzonitrile
• InChI: InChI=1S/C10H10BrNO2/c1-3-14-10-8(11)4-7(6-12)5-9(10)13-2/h4-5H,3H2,1-2H3
• InChI Key: AMMHOLOYPXBDNB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1Br)C#N)OC
• Molecular Formula: C10H10BrNO2
• DSSTOX Substance ID: DTXSID90352803
• Molecular Weight: 256.10 g/mol
• CAS No.: 495396-35-5

Description

3-Bromo-4-ethoxy-5-methoxybenzonitrile, also known as 3-Br-4-Et-5-Me-BZN, is an organic compound with a wide range of applications in scientific research. It is a colorless, volatile liquid with a pleasant odor and a boiling point of 170-172°C. 3-Br-4-Et-5-Me-BZN is used in a variety of synthetic organic chemistry applications, including the synthesis of pharmaceuticals, dyes, and fragrances. It is also used in the production of polymers and catalysts, as well as in the preparation of photoresists and other materials.

Scientific Research Applications

Quantum Mechanical Calculations and NLO Properties

The equilibrium geometric structure and Non-Linear Optical (NLO) properties of related compounds, such as 5-Bromo-2-methoxybenzonitrile, have been explored using quantum mechanical calculations and Density Functional Theory (DFT). These studies are essential for understanding the material's potential in frequency doubling and Second Harmonic Generation (SHG) applications (Kumar & Raman, 2017).

Environmental Degradation

Research on 3,5-dibromo-4-hydroxybenzonitrile, a structurally similar compound, has shown that it undergoes degradation under various anaerobic conditions, indicating the potential environmental impact and degradation pathways of related compounds (Knight, Berman, & Häggblom, 2003).

Application in Transgenic Plants

A study demonstrated the use of a gene encoding a specific nitrilase to convert bromoxynil (3,5-dibromo-4-hydroxybenzonitrile) into a metabolite, thereby conferring herbicide resistance to transgenic tobacco plants. This showcases the potential genetic engineering applications of related compounds (Stalker, Mcbride, & Malyj, 1988).

Synthetic Chemistry and Drug Development

The synthesis and reaction of related compounds, like 3-bromo-5-methoxyfuran-2(5H)-one, with various nucleophiles, have been studied, indicating potential applications in the synthesis of pharmaceuticals and complex organic molecules (Fariña et al., 1986).

Antimicrobial Activities

Studies on similar compounds, such as 6-bromo-1-butyl-3-ethoxycarbonyl-2-(N-methyl-N-phenylamino)methyl-5-(1,2,3,4-tetrazol-5-yl)methoxyindole, have revealed their potential antimicrobial activities, suggesting possible pharmaceutical applications for 3-Bromo-4-ethoxy-5-methoxybenzonitrile (Gadaginamath & Patil, 2002).